Cas no 332062-03-0 ((R)-3-Amino-4,4-diphenyl-butyric acid, hydrochloride)

• Product Name: (R)-3-Amino-4,4-diphenyl-butyric acid, hydrochloride
• CAS No: 332062-03-0
• MF: C₁₆H₁₈ClNO₂
• MW: 291.772623538971
• MDL: MFCD03092954
• CID: 304092
• PubChem ID: 56777137
• Update Time: 2025-11-07

(R)-3-Amino-4,4-diphenyl-butyric acid, hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-4-([1,1'-Biphenyl]-4-yl)-3-aminobutanoic acid hydrochloride
• (R)-3-Amino-4,4-diphenyl-butyric acid.HCl
• (R)-3-Amino-4,4-diphenylbutyric acid-HCl
• 4-PHENYL-D-BETA-HOMOPHENYLALANINE HYDROCHLORIDE,
• Benzenebutanoic acid, b-amino-g-phenyl-, hydrochloride, (bR)- (9CI)
• H-D-b-Hophe(4-phenyl)-OH HCl
• H-D-β-HoAla(4,4-Diphenyl)-OH.HCl
• (betaR)-β-Amino-γ-phenylbenzenebutanoic acid hydrochloride
• (R)-3-Amino-4,4-diphenylbutyric acid
• (R)-3-AMINO-4,4-DIPHENYL-BUTYRIC ACID HYDROCHLORIDE
• 4-PHENYL-D-β-HOMOPHENYLALANINE HYDROCHLORIDE
• H-D-β-HOPHE(4-PHENYL)-OH HCL
• (betaR)-beta-Amino-gamma-phenylbenzenebutanoic acid hydrochloride
• (R)-3-Amino-4,4-diphenyl-butyric acid, HCl
• 1993045-70-7
• (3R)-3-amino-4-(4-phenylphenyl)butanoic acid;hydrochloride
• (R)-3-Amino-4-(4'-biphenyl)butanoicacid.HCl
• (R)-3-Amino-4-(4'-biphenyl)butanoic acid.HCl
• D-3-AMINO-4,4-DIPHENYL-BUTYRIC ACID
• A875376
• 332062-03-0
• (3R)-3-AMINO-4-{[1,1'-BIPHENYL]-4-YL}BUTANOIC ACID HYDROCHLORIDE
• (R)-4-([1,1'-BIPHENYL]-4-YL)-3-AMINOBUTANOIC ACID HCL
• AKOS016010235
• (R)-3-Amino-4,4-diphenyl-butyric acid, hydrochloride

• MDL： MFCD03092954
• Inchi： 1S/C16H17NO2.ClH/c17-15(11-16(18)19)10-12-6-8-14(9-7-12)13-4-2-1-3-5-13;/h1-9,15H,10-11,17H2,(H,18,19);1H/t15-;/m1./s1
• InChI Key： OBYYHHGRCZYCAA-XFULWGLBSA-N
• SMILES： Cl.OC(C[C@@H](CC1C=CC(C2C=CC=CC=2)=CC=1)N)=O

Computed Properties

• Exact Mass: 291.10300
• Monoisotopic Mass: 291.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 4.20040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (R)-3-Amino-4,4-diphenyl-butyric acid, hydrochloride

(R)-3-Amino-4,4-Diphenylbutyric Acid Hydrochloride: A Comprehensive Overview

(R)-3-Amino-4,4-Diphenylbutyric Acid Hydrochloride, with the CAS number 332062-03-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of (R)-3-amino-4,4-diphenylbutyric acid, which belongs to the class of amino acids. The molecule is characterized by its unique structure, featuring a butyric acid backbone with two phenyl groups attached to the fourth carbon and an amino group on the third carbon in the R configuration.

The synthesis of (R)-3-Amino-4,4-Diphenylbutyric Acid Hydrochloride involves a series of carefully designed organic reactions, including alkylation, oxidation, and stereochemical control to achieve the desired R configuration. This compound has been studied extensively due to its potential applications in drug discovery and as a building block in organic synthesis.

Recent studies have highlighted the importance of (R)-3-Amino-4,4-Diphenylbutyric Acid Hydrochloride in the development of novel therapeutic agents. Its structure makes it a promising candidate for targeting specific biological pathways, particularly those involving protein-protein interactions or enzyme activity. Researchers have explored its role in modulating cellular signaling pathways, which could lead to innovative treatments for various diseases, including neurodegenerative disorders and cancer.

In terms of pharmacokinetics, (R)-3-Amino-4,4-Diphenylbutyric Acid Hydrochloride exhibits favorable properties that make it suitable for systemic administration. Preclinical studies have demonstrated its ability to cross biological barriers efficiently, such as the blood-brain barrier, which is crucial for its potential use in central nervous system-related therapies.

The stereochemistry of this compound plays a pivotal role in its biological activity. The R configuration ensures that the molecule interacts specifically with target proteins, enhancing its efficacy while minimizing off-target effects. This aspect has been thoroughly investigated using computational modeling and experimental assays, providing valuable insights into its mechanism of action.

Moreover, advancements in analytical techniques have enabled precise characterization of (R)-3-Amino-4,4-Diphenylbutyric Acid Hydrochloride. Techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These analyses are essential for ensuring the reliability of experimental results and maintaining quality control during production.

In conclusion, (R)-3-Amino-4,4-Diphenylbutyric Acid Hydrochloride represents a valuable compound with diverse applications in both academic research and industrial drug development. Its unique structure and favorable pharmacokinetic properties position it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the advancement of therapeutic interventions across various disease areas.